Cas no 1726-94-9 (Trityl Isothiocyanate)
Trityl Isothiocyanate (Triphenylmethyl Isothiocyanate) is a specialized reagent used in organic synthesis and peptide chemistry. Its key advantage lies in the trityl (triphenylmethyl) group, which provides steric bulk and stability, making it useful for protecting amines or as an intermediate in the synthesis of thiourea derivatives. The isothiocyanate functional group enables efficient conjugation with amines under mild conditions, facilitating the preparation of thiocarbamoyl derivatives. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) and the modification of biomolecules, where selective reactivity and ease of deprotection are critical. Its stability and well-defined reactivity profile make it a reliable choice for controlled functionalization in complex molecular architectures.
Trityl Isothiocyanate structure
Product Name:Trityl Isothiocyanate
CAS No:1726-94-9
MF:C20H15NS
MW:301.404803514481
MDL:MFCD00014443
CID:83914
PubChem ID:24881361
Update Time:2025-10-29
Trityl Isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Triphenylmethyl Isothiocyanate
- Trityl isothiocyanate
- [isothiocyanato(diphenyl)methyl]benzene
- AKOS015839036
- TRITylisoTHIOCYANATE
- 1726-94-9
- NS00127304
- J-010841
- MFCD00014443
- Benzene, 1,1',1''-(isothiocyanatomethylidyne)tris-
- BS-42320
- Trityl isothiocyanate, 95%
- DTXSID70169355
- SCHEMBL957836
- FT-0633799
- (Isothiocyanatomethanetriyl)Tribenzene
- (isothiocyanatodiphenylmethyl)benzene
- CHEMBL2151315
- Tritylisothiocyanat
- [Isothiocyanato(diphenyl)methyl]benzene #
- triphenylmethylisothiocyanate
- DB-043911
- Trityl Isothiocyanate
-
- MDL： MFCD00014443
- Inchi： 1S/C20H15NS/c22-16-21-20(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15H
- InChI Key： ZPZHAUXTGFNYTN-UHFFFAOYSA-N
- SMILES： S=C=NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
- BRN： 2127092
Computed Properties
- Exact Mass: 301.09300
- Monoisotopic Mass: 301.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.4A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Milky white crystalline powder
- Density: 1.04
- Melting Point: 136-140 °C (lit.)
- Boiling Point: 410.7°Cat760mmHg
- Flash Point: 217°C
- Refractive Index: 1.596
- PSA: 44.45000
- LogP: 5.08130
- Solubility: Soluble in water.
- Sensitiveness: Moisture Sensitive
Trityl Isothiocyanate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H312-H315-H319-H332-H334-H335
- Warning Statement： P261-P280-P305+P351+P338-P342+P311
- Hazardous Material transportation number：2811
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38-42
- Safety Instruction： S26-S36/37
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：II
- Storage Condition：2-8°C
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R20/21/22; R36/37/38
Trityl Isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Trityl Isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T888603-50mg |
Trityl Isothiocyanate |
1726-94-9 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T888603-100mg |
Trityl Isothiocyanate |
1726-94-9 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T888603-500mg |
Trityl Isothiocyanate |
1726-94-9 | 500mg |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00462-1g |
Triphenylmethyl Isothiocyanate |
1726-94-9 | 95% | 1g |
¥1338.0 | 2024-07-19 | |
| abcr | AB149683-5 g |
Trityl isothiocyanate, 96%; . |
1726-94-9 | 96% | 5 g |
€174.90 | 2023-07-20 | |
| abcr | AB149683-25 g |
Trityl isothiocyanate, 96%; . |
1726-94-9 | 96% | 25 g |
€552.80 | 2023-07-20 | |
| Fluorochem | 009588-1g |
Trityl isothiocyanate |
1726-94-9 | 1g |
￡21.00 | 2022-03-01 | ||
| Fluorochem | 009588-5g |
Trityl isothiocyanate |
1726-94-9 | 5g |
￡93.00 | 2022-03-01 | ||
| Fluorochem | 009588-25g |
Trityl isothiocyanate |
1726-94-9 | 25g |
￡368.00 | 2022-03-01 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 591904-1G |
Trityl Isothiocyanate |
1726-94-9 | 95% | 1G |
￥887.85 | 2022-02-24 |
Trityl Isothiocyanate Related Literature
-
1. 1073. Thiocyanogen, thiocyanates, and isothiocyanates. Part III. Substitution reactions of triphenylmethyl isothiocyanate with acids and saltsR. G. R. Bacon,J. K?chling,T. A. Robinson J. Chem. Soc. 1964 5600
-
2. 998. Thiocyanogen, thiocyanates, and isothiocyanates. Part IV. Addition, substitution, and substitutive reduction between triphenylmethyl isothiocyanate and alcohols or aminesR. G. R. Bacon,J. K?chling J. Chem. Soc. 1965 5366
-
3. 1072. Thiocyanogen, thiocyanates, and isothiocyanates. Part II. Reactions of cyanogen bromide with arylalkyl sulphides and with triphenylmethyl esters of thiolcarboxylic acidsR. G. R. Bacon,J. K?chling J. Chem. Soc. 1964 5594
-
4. 6-Amino-1,8-dihydroimidazo[4,5-e][1,3]diazepin-4(5H)-one, a ring expanded analogue of guaninePeter K. Bridson,Huan Huang,Xiaoyan Lin J. Chem. Soc. Perkin Trans. 1 1996 2257
-
5. 1074. Preparation and decomposition of triphenylmethyl formateR. G. R. Bacon,J. K?chling J. Chem. Soc. 1964 5609
1726-94-9 (Trityl Isothiocyanate) Related Products
- 31088-81-0(Benzene, 1-(1,1-dimethylethyl)-4-(isothiocyanatomethyl)-)
- 131074-55-0((S)-1-(1-Naphthyl)ethyl isothiocyanate)
- 919474-64-9(Benzene, (1-isothiocyanato-1-methylheptyl)-)
- 32393-32-1(DL-alpha-Methylbenzyl isothiocyanate)
- 24277-43-8(L-α-Methylbenzyl Isothiocyanate)
- 3550-21-8(Benzhydryl isothiocyanate)
- 4478-92-6(1-phenylethyl isothiocyanate)
- 138617-82-0((R)-1-(1-Naphthyl)ethyl isothiocyanate)
- 24277-44-9((-)-α-Methylbenzyl Isothiocyanate)
- 2257-09-2(Phenethyl Isothiocyanate)
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